Cas no 62989-33-7 ((6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one)

Conclusion: sapropterin ((6R) -bh4) is an oral effective phenylalanine hydroxylase (PAH) enzyme cofactor, which can effectively reduce the blood phenylalanine concentration Sapropterin can be used in the study of phenylketonuria (PKU)

(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one structure

62989-33-7 structure

Product Name:(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one

CAS No:62989-33-7

Molecular Formula:C₉H₁₅N₅O₃

Molecular Weight:241.2471

MDL:MFCD00865336

CID:90209

PubChem ID:135398654

(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one Properties

Names and Identifiers

- (6R)-5,6,7,8-tetrahydro-L-biopterin
- sapropterin
- (6R,S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN
- (6R)-5,6,7,8-Tetrahydrobiopterin
- (6R)-L-erythro-5,6,7,8-Tetrahydrobiopterin
- (6R)-L-erythro-Tetrahydrobiopterin
- (6R)-Tetrahydrobiopterin
- (6R,1'R,2'S)-6-(1',2'-dihydroxypropyl)-5,6,7,8-tetrahydrobiopterin
- (6R,S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN DIHYDROCHLORIDE
- 6b-5,6,7,8-Tetrahydro-L-biopterin
- 6R-tetahydrobiopterin
- 6R-Tetrahydro-L-biopterin
- Dapropterin
- R-THBP
- (6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one
- C00272
- Sapropterin [MI]
- Tetrahydrobiopterin [WHO-DD]
- Sapropterin [VANDF]
- tetrahydrobiopterin (THB)
- 5,6,7,8-Tetrahydro-2-amino-6-(1,2-dihydroxypropyl)-4(1H)-pteridinone
- (R)-2-amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one
- 27070-47-9
- SAPROPTERIN [WHO-DD]
- Biopterin, 5,6,7,8-tetrahydro-
- (6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydro-1H-pteridin-4-one
- 2-Amino-6R-(1R,2S-dihydroxypropyl)-5,6,7,8-tetrahydro-4(1H)-pteridinone
- W-203341
- (6R)-5,6,7,8-Tetrahydro-L-biopterin 2HCl
- GTPL5276
- DAPROTERIN
- SMP1_000285
- 2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydoro-4(1H)-5,6,7,8-Tetrahydro-2-amino-6-(1,2-dihydroxypropyl)-4(1H)-pteridinone
- BCP03735
- BDBM50373697
- SCHEMBL258544
- Sapropterinum (INN-Latin)
- DTXSID1041138
- 4(1H)-Pteridinone, 2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydro-, (6r)-
- EN300-262982
- 6R-5,6,7,8-Tetrahydrobiopterin
- CHEMBL1201774
- (-)-(6R)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(3H)-pteridinone
- W-203533
- DB00360
- AKOS030231420
- Sapropterina
- Sapropterina [INN-Spanish]
- CHEBI:59560
- Sapropterinum [INN-Latin]
- 5,6,7,8-erythro-tetrahydrobiopterin
- A16AX07
- EX-A2877
- (6r)-erythro-5,6,7,8-tet-rahydrobiopterin
- (6R)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one
- Sapropterinum
- sapropterine
- C16118
- NS00010506
- (6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydro-3H-pteridin-4-one
- (1R,2S)-(2-Amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)-1,2-propandiol
- (6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydropteridin-4(3H)-one
- 5,6,7,8-tetra-H-biopterin
- 6R-L-5,6,7,8-Tetrahydrobiopterin
- 2-amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(3H)-one
- Sapropterin [EMA EPAR]
- tetra-H-biopterin
- 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(1H)-pteridinone
- 62989-33-7
- tetrahydrobiopterin
- 4(1H)-Pteridinone, (6R)-2-amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-
- CS-0014264
- tetra-hydro-biopterin
- 6R-BH4
- BCBcMAP01_000204
- tetrahydro-l-biopterin
- bmse000911
- THB
- BH4
- Sapropterin free base
- HY-A0124
- 2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydoro-4(1H)-pteridinone
- (R)-2-Amino-6-((1R,2S)-1,2-dihydroxy-propyl)-5,6,7,8-tetrahydro-1H-pteridin-4-one
- Sapropterin (INN)
- (6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-3,4,5,6,7,8-hexahydropteridin-4-one
- D08505
- EGX657432I
- L-erythro-2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(3H)-pteridinon
- 69081654-1FB6-4B89-B9B9-823C9887EE36
- (6R)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(1H)-pteridinone
- (6R)-2-amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(3H)-one
- (6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydropteridin-4(1H)-one
- UNII-EGX657432I
- 5,6,7,8-tetrahydrobiopterin
- Sapropterin [INN]
- L-erythro-tetrahydrobiopterin
- Sapropterina (INN-Spanish)
- NCGC00485328-01
- Sapropterin
- DA-67406
- (6R)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN
- BRD-K36859431-300-03-1
- BRD-K36859431-300-02-3
- (6R)-L-erythro-tetrahydrobiopterin
- +Expand
- MDL： MFCD00865336
- InChIKey： FNKQXYHWGSIFBK-RPDRRWSUSA-N
- Inchi： InChI=1S/C9H15N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h3-4,6,12,15-16H,2H2,1H3,(H4,10,11,13,14,17)/t3-,4+,6-/m0/s1
- SMILES： C[C@@H]([C@@H]([C@H]1CNC2NC(=NC(=O)C=2N1)N)O)O

Computed Properties

Exact Mass: 241.11700
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 241.117
Heavy Atom Count: 17
Complexity: 405
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.9
Tautomer Count: 17
Surface Charge: 0
Topological Polar Surface Area: 132A^2

Experimental Properties

LogP: -0.84300
PSA: 136.29000
Refractive Index: 1.822
Boiling Point: 506.6ºC at 760 mmHg
Flash Point: 260.2ºC
Solubility: Slightly soluble (7.2 g/l) (25 º C),
pka: 5.05(at 25℃)
Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),

(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one Security Information

RTECS：UO3516500
WGK Germany：3
Risk Phrases：R22
Dangerous goods sign： Xn
Storage Condition：−20°C
Risk Phrases： 22

(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A635730-1g	Sapropterin	62989-33-7	97%	1g	$855.0	2024-04-18
AstaTech	C16118-0.25/G	SAPROPTERIN	62989-33-7	97%	0.25g	$417	2023-09-19
Crysdot LLC	CD11084310-1g	Sapropterin	62989-33-7	97%	1g	$980
Enamine	EN300-262982-0.05g	(6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-3,4,5,6,7,8-hexahydropteridin-4-one	62989-33-7	95%	0.05g	$2755.0	2024-06-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1084297-1g	Sapropterin	62989-33-7	98%	1g	￥8044
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T21366-5 mg	Sapropterin free base	62989-33-7		5mg	￥7000.00
SHANG HAI YUAN YE Biotechnology Co., Ltd.	B73110-5mg	(6R,S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN DIHYDROCHLORIDE	62989-33-7	,≥90%	5mg	￥1860.00
YAN FENG KE JI （ BEI JING ） Co., Ltd.	H78681-25mg	(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one	62989-33-7	98%	25mg	¥380	2023-09-19

(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one Synthesis

(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

Audited Supplier

(CAS:62989-33-7)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

Phone:18702762251

Email:1438980033@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:62989-33-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one Related Literature

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62989-33-7 ((6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one) Related Products

103130-44-5((6R)-Tetrahydro-L-biopterin Sulfate)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:62989-33-7)(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one

Purity:99%

Quantity:1g

Price($):770.0